Silane, (2,2-dimethylpropoxy)trimethyl-

• CAS No.: 18246-63-4
• Molecular Formula: C8H20OSi
• Molecular Weight: 160.33 g/mol
• IUPAC Name: 2,2-dimethylpropoxy(trimethyl)silane
• InChI: InChI=1S/C8H20OSi/c1-8(2,3)7-9-10(4,5)6/h7H2,1-6H3
• InChI Key: CFUAMMVVJMPPLD-UHFFFAOYSA-N
• SMILES: CC(C)(C)CO[Si](C)(C)C
• Synonyms: (2,2-Dimethylpropoxy)trimethylsilane

Description

Silane, (2,2-dimethylpropoxy)trimethyl- is an organosilicon compound characterized by a trimethylsilyl group [(CH₃)₃Si–] bonded to a 2,2-dimethylpropoxy (neopentyloxy) moiety. The neopentyloxy group consists of an oxygen atom attached to a 2,2-dimethylpropyl chain, forming a sterically hindered ether linkage. This structure confers unique physicochemical properties, including enhanced thermal stability and resistance to hydrolysis compared to less bulky silanes.

Comparison with Similar Compounds

Key Inferred Properties:

• Molecular Formula : C₈H₂₀OSi (estimated based on structural analysis).
• Molecular Weight : ~148.3 g/mol (calculated).
• Structural Features :
  • Trimethylsilyl group provides hydrophobicity and electron-donating effects.
  • Neopentyloxy group introduces steric bulk, reducing reactivity in crowded environments.

While direct experimental data for this compound is absent in the provided evidence, its behavior can be extrapolated from structurally similar silanes .

Comparison with Similar Compounds

Silane, trimethyl-2-propenyl (CAS 762-72-1)

• Molecular Formula : C₆H₁₄Si
• Molecular Weight : 114.26 g/mol .
• Boiling Point : 85–86°C (358–359 K) .
• Key Differences: Substituent: Allyl (2-propenyl) group instead of neopentyloxy. Reactivity: The allyl group enables facile participation in radical and electrophilic addition reactions, unlike the ether-linked neopentyloxy group. Applications: Used in polymer cross-linking and as a precursor in organometallic synthesis .

Silane, trimethyl(2-methyl-2-propenyl)- (CAS 18292-38-1)

• Molecular Formula : C₇H₁₄Si
• Molecular Weight : 126.27 g/mol .
• Key Differences :
  • Substituent : 2-Methyl-2-propenyl (isoprenyl) group, offering conjugated double bonds for polymerization.
  • Reactivity : Higher propensity for cycloaddition reactions compared to the target compound’s ether functionality.
  • Applications : Valued in silicone-modified polymers and as a coupling agent .

Plumbane Analogs (e.g., Plumbane, (2,2-dimethylpropoxy)triethyl-)

• Structural Note: While plumbane derivatives (e.g., CAS 17393-68-9) share the neopentyloxy substituent, they are lead-based and exhibit distinct toxicological and electronic properties compared to silicon analogs .

Table 1: Comparative Properties of Silane Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Substituent	Applications
Silane, (2,2-dimethylpropoxy)trimethyl-	C₈H₂₀OSi (est.)	~148.3	N/A	Neopentyloxy	Potential use in sterically hindered reactions
Silane, trimethyl-2-propenyl	C₆H₁₄Si	114.26	85–86	Allyl	Polymer cross-linking
Silane, trimethyl(2-methyl-2-propenyl)-	C₇H₁₄Si	126.27	N/A	Isoprenyl	Silicone polymers